2-{[(2-tert-butyl-4-methylphenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[2-(2-tert-butyl-4-methylphenoxy)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C21H26N2O3S/c1-12-8-9-15(14(10-12)21(2,3)4)26-11-17(24)23-20-18(19(22)25)13-6-5-7-16(13)27-20/h8-10H,5-7,11H2,1-4H3,(H2,22,25)(H,23,24)
• InChI Key: XVKBFHUBWNWAHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C3=C(S2)CCC3)C(=O)N)C(C)(C)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol
• CAS No.: 301307-51-7

Description

This compound is a chemical with the linear formula C20H24N2O3. It’s provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Polymer Synthesis and Properties

Research has explored the synthesis and properties of polymers derived from related aromatic compounds, highlighting the utility of bulky substituents (like tert-butyl groups) and ether linkages in modifying polymer characteristics. For instance, studies on polyamides derived from aromatic compounds with tert-butyl and ether groups have shown that these polymers possess high thermal stability, flexibility, and solubility in various organic solvents. These properties make them potentially useful for high-performance materials in electronics, coatings, and films (Hsiao, Yang, & Chen, 2000; Yang, Hsiao, & Yang, 1999).

Catalysis and Synthesis

Compounds with tert-butyl and methylphosphino groups have been utilized in developing chiral ligands for asymmetric synthesis, such as in the hydrogenation of alkenes. These ligands have shown high enantioselectivities and catalytic activities, demonstrating their importance in the synthesis of chiral pharmaceutical ingredients (Imamoto et al., 2012).

Drug Design and Medicinal Chemistry

In the realm of medicinal chemistry, functionalized amino acid derivatives, including those with bulky substituents like tert-butyl, have been synthesized and evaluated for their potential as anticancer agents. Such studies underscore the relevance of complex organic molecules in developing new therapeutic strategies (Kumar et al., 2009).

Materials Chemistry

Research on organogels and functional materials has also leveraged compounds with tert-butyl groups and complex aromatic systems. For example, studies on perylenetetracarboxylic diimides substituted with tert-butyl groups have explored their gelation properties and potential applications in materials science (Wu et al., 2011).

Safety and Hazards

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